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Compound of Interest

Compound Name: Eicosane, 2-chloro-

Cat. No.: B15445910 Get Quote

This guide provides a comparative overview of the key physical properties of straight-chain C20

haloalkanes (eicosyl halides). For researchers and professionals in drug development and

materials science, understanding these properties is crucial for predicting compound behavior

in various systems. This document summarizes experimental data for 1-chloroeicosane, 1-

bromoeicosane, and 1-iodoeicosane, and discusses the established methodologies for their

determination.

Comparative Data of C20 Haloalkanes
The introduction of a halogen atom to the eicosane backbone significantly influences its

physical characteristics. As the atomic mass and size of the halogen increase, intermolecular

forces, specifically van der Waals dispersion forces, become stronger. This trend directly

impacts the melting point, boiling point, and density of the compounds.
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Property
1-
Fluoroeicosan
e (C20H41F)

1-
Chloroeicosan
e (C20H41Cl)

1-
Bromoeicosan
e (C20H41Br)

1-
Iodoeicosane
(C20H41I)

Molecular Weight

( g/mol )
300.54 317.00[1] 361.45[2] 408.45[3]

Melting Point

(°C)
Est. < 37 37.6[1] 36 - 39[2][4] 41.45[3]

Boiling Point (°C

at 760 mmHg)
Est. < 371 371.2[1] 383.2[2]

391.28 (rough

estimate)[3]

Density (g/cm³) Est. < 0.856 0.856[1] 0.971[2]
1.0758 (rough

estimate)[3]

Solubility

Insoluble in

water; Soluble in

organic solvents

(expected)

Insoluble in

water; Soluble in

organic solvents

(expected)

Insoluble in

water; Slightly

soluble in

Chloroform and

Methanol[2]

Insoluble in

water; Soluble in

organic solvents

(expected)

Note: Values for 1-Fluoroeicosane are estimated based on established periodic trends for

haloalkanes, where melting point, boiling point, and density increase with the atomic mass of

the halogen.[5][6]

Experimental Workflow for Property Determination
The following diagram illustrates the logical workflow for the characterization and comparative

analysis of the physical properties of a given C20 haloalkane sample.
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Caption: Workflow for physical property analysis of C20 haloalkanes.

Experimental Protocols
Accurate and reproducible data rely on standardized experimental procedures. The following

sections detail the methodologies for determining the key physical properties of C20

haloalkanes.

Melting Point Determination
The melting point of a solid organic compound is a key indicator of its purity. Pure crystalline

solids typically exhibit a sharp melting range of 0.5-1.0°C.

Methodology (Capillary Method using a Mel-Temp Apparatus or Thiele Tube):

Sample Preparation: A small amount of the C20 haloalkane is finely crushed into a powder.

The open end of a capillary tube is pressed into the powder, and the tube is tapped gently or
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dropped through a long glass tube to pack the sample tightly to a height of approximately 3-5

mm.[7][8]

Apparatus Setup:

Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is inserted into a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil) so that the sample is submerged.[9]

Mel-Temp Apparatus: The packed capillary tube is inserted into the heating block of the

apparatus.[7]

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C

per minute, especially near the expected melting point.[7][9]

Data Recording: Two temperatures are recorded:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample has completely liquefied.

Reporting: The melting point is reported as the range between T1 and T2. For a pure

sample, this range should be narrow.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology (Thiele Tube Method):

Sample Preparation: Approximately 0.5 mL of the liquid C20 haloalkane is placed into a

small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube

with the open end submerged in the liquid.

Apparatus Setup: The small test tube assembly is attached to a thermometer and placed in a

Thiele tube filled with mineral oil, ensuring the sample is below the oil level.[10]
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Heating and Observation: The side arm of the Thiele tube is heated gently. As the

temperature rises, air trapped in the capillary tube will bubble out. Heating is continued until

a continuous and vigorous stream of bubbles emerges from the capillary tip.[10]

Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

be drawn back into the capillary tube.[10]

Pressure Correction: The atmospheric pressure should be recorded, as boiling points are

pressure-dependent.

Density Determination
Density is an intrinsic property defined as mass per unit volume. For waxy solids like C20

haloalkanes, a displacement method is suitable.

Methodology (Displacement Method):

Mass Measurement: A known mass (m) of the solid C20 haloalkane is accurately weighed

using an analytical balance.

Volume Measurement: A graduated cylinder is filled with a known volume (V1) of a liquid in

which the haloalkane is completely insoluble (e.g., water).

Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is

fully submerged and no air bubbles are attached.

Final Volume: The new volume (V2) of the liquid in the graduated cylinder is recorded.

Calculation: The volume of the solid is calculated as V = V2 - V1. The density (ρ) is then

determined using the formula: ρ = m / (V2 - V1).

Solubility Assessment
Solubility provides insight into the intermolecular forces of a compound. Haloalkanes are

generally sparingly soluble in polar solvents like water but dissolve in organic solvents.[5][11]

Methodology (Qualitative):
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Preparation: A small, measured amount (e.g., 10 mg) of the C20 haloalkane is placed into a

test tube.

Solvent Addition: A known volume (e.g., 1 mL) of the solvent (e.g., water, ethanol,

chloroform, hexane) is added.

Observation: The mixture is agitated (vortexed) for a set period (e.g., 1 minute) at a

controlled temperature.

Classification: The solubility is observed and classified as:

Soluble: No solid particles are visible.

Slightly Soluble: The majority of the solid has dissolved.

Insoluble: The solid remains largely undissolved.

This guide summarizes the essential physical properties of C20 haloalkanes and the standard

protocols for their measurement, providing a foundational resource for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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